Cas no 2227680-74-0 ((3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid
• CAS No: 2227680-74-0
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6027578
• PubChem ID: 165837760
• Update Time: 2025-06-10

(3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid
• EN300-1751027
• 2227680-74-0

• Inchi： 1S/C7H8N2O3/c10-6(1-7(11)12)5-2-8-4-9-3-5/h2-4,6,10H,1H2,(H,11,12)/t6-/m1/s1
• InChI Key： HOTDKDYPJITQAA-ZCFIWIBFSA-N
• SMILES： O[C@@H](C1=CN=CN=C1)CC(=O)O

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 83.3Ų

Additional information on (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid

(3R)-3-Hydroxy-3-(Pyrimidin-5-yl)Propanoic Acid: A Comprehensive Overview

(3R)-3-Hydroxy-3-(pyrimidin-5-yl)propanoic acid, identified by the CAS registry number 2227680-74-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and applications in drug design. The structure of this molecule features a pyrimidine ring fused with a hydroxypropanoic acid moiety, making it a unique candidate for various chemical and biological studies.

The synthesis of (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid involves a series of intricate chemical reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its potential application in chiral drug development. The stereochemistry at the third carbon atom (R configuration) plays a pivotal role in determining the compound's biological activity and selectivity.

Recent studies have highlighted the potential of (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid as a lead compound in the development of novel therapeutic agents. For instance, research published in 2023 demonstrated its ability to modulate key enzymes involved in metabolic disorders, such as diabetes and obesity. The compound's unique structure allows it to interact with these enzymes through a combination of hydrogen bonding and π–π interactions, making it a promising candidate for drug optimization.

In addition to its pharmacological applications, (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid has shown potential in materials science. Its ability to form self-assembled monolayers has been explored for use in nanotechnology and surface modification. This property is attributed to the hydrophilic nature of the hydroxyl group and the aromaticity of the pyrimidine ring, which facilitate intermolecular interactions.

The environmental impact and safety profile of (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid have also been subjects of recent investigations. Studies conducted in 2022 revealed that the compound exhibits low toxicity towards aquatic organisms, suggesting its potential for use in eco-friendly chemical processes. However, further research is required to fully understand its long-term environmental effects.

In conclusion, (3R)-3-hydroxy-3-(pyrimidin-5-yl)propanoic acid (CAS No. 2227680-74-0) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure and versatile properties make it an intriguing subject for both academic research and industrial development. As new findings continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.